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Compound of Interest

Compound Name: Sulfo-Cyanine3 NHS ester

Cat. No.: B611059

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfo-Cyanine3 (Sulfo-
Cy3) NHS ester, a fluorescent dye widely used for labeling primary amines in biomolecules.
This document details the core properties of the dye, experimental protocols for conjugation,
and key applications in research and drug development.

Core Concepts and Properties

Sulfo-Cy3 NHS ester is a water-soluble, amine-reactive fluorescent dye belonging to the
cyanine family.[1][2] The N-hydroxysuccinimide (NHS) ester functional group readily reacts with
primary amino groups (-NH2), such as those found on the side chains of lysine residues in
proteins and amine-modified oligonucleotides, to form a stable covalent amide bond.[3][4] This
reaction is most efficient under slightly basic conditions, typically at a pH of 8.3-8.5.[4][5]

The inclusion of sulfonate groups (SO3-) in its structure renders Sulfo-Cy3 highly soluble in
agueous solutions, eliminating the need for organic co-solvents in many labeling reactions.[1]
[6] This property is particularly advantageous when working with proteins that are prone to
denaturation or have low solubility in the presence of organic solvents.[1][6] The dye is known
for its bright fluorescence, high photostability, and pH insensitivity across a broad range (pH 4-
10), making it a versatile tool for various biological applications.[3][7][8]

Spectral and Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b611059?utm_src=pdf-interest
https://www.apexbt.com/sulfo-cy3-nhs-ester.html
https://www.lumiprobe.com/p/sulfo-cy3-nhs-ester
https://vectorlabs.com/products/sulfo-cy3-nhs-ester/
https://www.aatbio.com/resources/application-notes/cy3-nhs-ester
https://www.aatbio.com/resources/application-notes/cy3-nhs-ester
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.apexbt.com/sulfo-cy3-nhs-ester.html
https://www.ibiantech.com/catalogos/lumiprobe/Sulfo-Cyanine3%20NHS%20ester.pdf
https://www.apexbt.com/sulfo-cy3-nhs-ester.html
https://www.ibiantech.com/catalogos/lumiprobe/Sulfo-Cyanine3%20NHS%20ester.pdf
https://vectorlabs.com/products/sulfo-cy3-nhs-ester/
https://www.alfa-chemistry.com/resources/a-comprehensive-guide-to-cyanine-3-properties-binding-mechanisms-and-applications.html
https://www.aatbio.com/products/sulfo-cyanine-3-nhs-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A summary of the key quantitative data for Sulfo-Cyanine3 NHS ester is presented in the table
below for easy reference and comparison.

Property Value Reference
Excitation Maximum (Aex) ~555 nm [9][10]
Emission Maximum (Aem) ~570 nm [9][11]
Molar Extinction Coefficient ~150,000 cm~—tM~1 [10]
Quantum Yield ~0.1 [6]
Molecular Weight ~735.80 g/mol (sodium salt) [6]
Molecular Formula C34H38N3NaO10S:2 [6]
Solubility High in water, DMSO, DMF [6][10]

Reaction Mechanism and Experimental Workflow

The fundamental principle behind labeling with Sulfo-Cy3 NHS ester is the nucleophilic attack
of a primary amine on the carbonyl group of the NHS ester, leading to the formation of a stable
amide linkage and the release of N-hydroxysuccinimide.
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Nucleophilic Attack
Biomolecule-NHz (pH 8.3-8.5) NHS Departure | Sulfo-Cy3-Biomolecule
(Primary Amine) (Stable Amide Bond)
\ > A
| »__ Tetrahedral Intermediate D v
Sulfo-Cy3-NHS N-hydroxysuccinimide
(NHS Ester) (Leaving Group)

1. Reagent Preparation
- Protein Solution (2-10 mg/mL)
- Sulfo-Cy3 NHS Ester Solution (in DMSO)
- Reaction Buffer (pH 8.3-8.5)

2. Conjugation Reaction
- Mix Protein and Dye
- Incubate at RT for 1 hour

3. Purification
- Remove unreacted dye
(e.g., spin column, dialysis)

4. Characterization
- Determine Degree of Substitution (DOS)
- Measure Absorbance at 280 nm and 555 nm

5. Storage
- Store conjugate at 4°C or -20°C
- Protect from light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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primary-amines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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